Cas no 1146698-13-6 (1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1146698-13-6
• MF: C₁₉H₁₇F₃N₂O
• MW: 346.346295118332
• MDL: MFCD28384175
• CID: 5303605
• Update Time: 2025-05-20

1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD28384175
• Inchi： 1S/C19H17F3N2O/c1-12-7-8-17(13(2)9-12)24-18(19(20,21)22)11-16(23-24)14-5-4-6-15(10-14)25-3/h4-11H,1-3H3
• InChI Key： XSAJZIJZUAQKJC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2C)C(C(F)(F)F)=CC(C2=CC=CC(OC)=C2)=N1

Additional information on 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole (CAS No. 1146698-13-6)

The compound 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole (CAS No. 1146698-13-6) is a highly specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and methoxy-substituted phenyl rings, makes it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and receptor binding, particularly in the context of inflammatory diseases and metabolic disorders.

In recent years, the demand for trifluoromethylated compounds like CAS 1146698-13-6 has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical for improving drug bioavailability, a hot topic in medicinal chemistry discussions. The compound’s 2,4-dimethylphenyl moiety further contributes to its steric and electronic effects, which are often explored in structure-activity relationship (SAR) studies. Such studies are frequently searched by professionals aiming to optimize lead compounds for kinase inhibition or GPCR targeting.

From a synthetic perspective, 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole exemplifies modern heterocyclic chemistry techniques. Its preparation typically involves Pd-catalyzed cross-coupling or multicomponent reactions, methodologies widely discussed in organic synthesis forums. The compound’s CAS registry number (1146698-13-6) is often queried in databases like SciFinder or Reaxys, reflecting its relevance in patent literature and academic publications.

Beyond pharmaceuticals, this pyrazole-based scaffold has attracted attention in material science, particularly for designing fluorescent probes or organic electronic materials. The trifluoromethyl group’s electron-withdrawing nature can tune optical properties, a feature leveraged in OLED development—a trending topic aligned with sustainable technology. Additionally, its methoxyphenyl subunit may contribute to π-stacking interactions, crucial for molecular self-assembly applications.

Analytical characterization of CAS 1146698-13-6 relies on advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR for the CF₃ group) and high-resolution mass spectrometry (HRMS). These methods are frequently searched alongside the compound’s name, as researchers seek protocols for purity validation. Stability studies under varying pH and temperature conditions are also common inquiries, emphasizing the compound’s utility in preformulation research.

Regulatory and safety profiles of 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole adhere to standard laboratory chemical guidelines. While not classified as hazardous, proper handling with PPE is recommended—a point often highlighted in EHS (Environmental Health & Safety) documentation. The compound’s logP and solubility data are frequently requested parameters, especially by professionals engaged in ADMET prediction modeling.

In conclusion, CAS 1146698-13-6 represents a versatile building block bridging drug discovery, agricultural chemistry, and advanced materials. Its structural features align with current research priorities such as fragment-based drug design and green chemistry principles. As innovation in small molecule therapeutics accelerates, this compound’s role in enabling targeted molecular modifications will likely expand, sustaining its prominence in scientific literature and industrial R&D pipelines.